Cas no 2947-61-7 (p-Methylbenzyl cyanide)

• Product Name: p-Methylbenzyl cyanide
• CAS No: 2947-61-7
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD00001922
• CID: 43630
• PubChem ID: 87577907
• Update Time: 2025-06-11

p-Methylbenzyl cyanide Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzyl cyanide
• 4-Methylphenylacetonitrile
• 4-Methylbenzyl cyanide~4-Methylphenylacetonitrile
• p-Tolylacetonitrile
• 4-Methylacetonitrile
• 4-methyl-benzeneacetonitrile
• p-methylbenzyl cyanide
• p-Xylyl Cyanide
• 2-(4-methylphenyl)acetonitrile
• : 4-Methylbenzyl cyanide
• 4-MeC6H4CH2CN
• 4-Methyl-phenyl-acetonitrile
• Benzeneacetonitrile,4-methyl
• p-Methylphenylacetonitrile
• P-Tolyacetonitrile
• (p-Methylphenyl)acetonitrile
• Benzeneacetonitrile, 4-methyl-
• 2-p-tolylacetonitrile
• (4-methylphenyl)acetonitrile
• 4-Methylbenzeneacetonitrile
• 4-Methylbenzylcyanide
• 2-(p-tolyl)acetonitrile
• p-tolyl-acetonitrile
• 2-(4-methylphenyl)ethanenitrile
• RNHKXHKUKJXLAU-UHFFFAOYSA-N
• 4-Methylphenyl acetonitrile
• a-Cyano-p-x
• EN300-39119
• RNHKXHKUKJXLAU-UHFFFAOYSA-
• DTXSID90183674
• Acetonitrile, p-tolyl-
• GS-3076
• F0001-0913
• 4-Methyl benzylcyanide
• UNII-5LWN3C33SM
• J-017537
• InChI=1/C9H9N/c1-8-2-4-9(5-3-8)6-7-10/h2-5H,6H2,1H3
• X0047
• AM20061229
• A5496
• 2947-61-7
• 5LWN3C33SM
• 4-Methylphenyl-acetonitrile
• a-Cyano-p-xylene
• 4-Tolylacetonitrile
• MFCD00001922
• NS00028713
• CS-W020586
• FT-0634575
• p-tolyl acetonitrile
• 4-Methylbenzyl cyanide, 98%
• AKOS000162057
• EINECS 220-963-2
• SCHEMBL247479
• Z285131444
• AC-16937
• J-515777
• 2-(p-tolyl)-acetonitrile
• 2-P-tolylacetonitrile;alpha-cyano-p-xylene;
• STL164352
• DB-000241
• p-Methylbenzyl cyanide

• MDL： MFCD00001922
• Inchi： 1S/C9H9N/c1-8-2-4-9(5-3-8)6-7-10/h2-5H,6H2,1H3
• InChI Key： RNHKXHKUKJXLAU-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC(C)=CC=1
• BRN： 1099645

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Not available
• Density: 0.992 g/mL at 25 °C(lit.)
• Melting Point: 18 °C (lit.)
• Boiling Point: 245°C(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.519(lit.)
• PSA: 23.79000
• LogP: 2.06108
• Solubility: Not available

p-Methylbenzyl cyanide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S26-S37/39-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on p-Methylbenzyl cyanide

p-Methylbenzyl Cyanide (CAS No. 2947-61-7): An Overview of Its Properties, Applications, and Recent Research

p-Methylbenzyl cyanide (CAS No. 2947-61-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as 4-methylbenzyl cyanide or p-tolylacetonitrile, is characterized by its unique chemical structure and properties, making it a valuable intermediate in various chemical processes.

The molecular formula of p-methylbenzyl cyanide is C₉H₉N, and its molecular weight is approximately 131.17 g/mol. The compound is a colorless liquid with a boiling point of around 180°C and a melting point of -35°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of organic synthesis, p-methylbenzyl cyanide serves as a crucial building block for the synthesis of more complex molecules. Its reactivity stems from the presence of the cyano group (-CN), which can undergo various transformations such as hydrolysis to form carboxylic acids, reduction to form amines, and nucleophilic substitution reactions. These transformations are fundamental to the development of new pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential applications of p-methylbenzyl cyanide in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of p-methylbenzyl cyanide as an intermediate in the synthesis of potent inhibitors for specific enzymes involved in disease pathways. The researchers demonstrated that compounds derived from p-methylbenzyl cyanide exhibited high selectivity and efficacy against target enzymes, suggesting their potential as therapeutic agents.

In addition to its role in pharmaceutical development, p-methylbenzyl cyanide has also been investigated for its use in materials science. A study published in Advanced Materials reported the synthesis of functionalized polymers using p-methylbenzyl cyanide as a monomer. The resulting polymers exhibited unique properties such as enhanced mechanical strength and thermal stability, making them suitable for applications in advanced materials and coatings.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have focused on the biodegradability and toxicity of p-methylbenzyl cyanide. A study published in Environmental Science & Technology evaluated the biodegradability of several nitrile compounds, including p-methylbenzyl cyanide. The results indicated that while p-methylbenzyl cyanide is not readily biodegradable under standard conditions, it can be effectively degraded through advanced biotechnological processes.

The safety profile of p-methylbenzyl cyanide is another critical aspect that has been extensively studied. A comprehensive review published in Toxicology Letters summarized the findings from various toxicity studies on nitrile compounds. The review noted that while exposure to high concentrations of nitrile compounds can pose health risks, proper handling and safety measures can mitigate these risks effectively.

In conclusion, p-methylbenzyl cyanide (CAS No. 2947-61-7) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an essential intermediate in the development of new molecules with potential therapeutic and industrial applications. Ongoing research continues to explore new avenues for its use, further highlighting its importance in modern chemistry.